Cas no 1005300-74-2 (2-fluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• CAS No: 1005300-74-2
• MF: C₂₁H₁₈F₂N₂O₄S₂
• MW: 464.50542974472
• CID: 5507013
• Update Time: 2025-06-13

2-fluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-fluoro-N-[1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-6-quinolinyl]-
• 2-fluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• Inchi： 1S/C21H18F2N2O4S2/c22-16-7-10-18(11-8-16)31(28,29)25-13-3-4-15-14-17(9-12-20(15)25)24-30(26,27)21-6-2-1-5-19(21)23/h1-2,5-12,14,24H,3-4,13H2
• InChI Key： CQISWBUERRQWHY-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=C(F)C=C2)(=O)=O)(=O)=O)=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-fluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

Comprehensive Overview of 2-fluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide (CAS 1005300-74-2)

The compound 2-fluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide (CAS 1005300-74-2) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring dual fluorobenzene and tetrahydroquinoline moieties, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, given the sulfonamide functional group's versatility in molecular interactions.

In recent years, the demand for fluorinated sulfonamides has surged due to their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of fluorine atoms in this compound (CAS 1005300-74-2) is a key factor driving its exploration in medicinal chemistry. Fluorination often improves a molecule's lipophilicity and membrane permeability, which are critical for drug efficacy. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

The tetrahydroquinoline core of this molecule is another area of focus. Quinoline derivatives are widely studied for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of a sulfonamide linker in this scaffold (as seen in CAS 1005300-74-2) may further modulate its selectivity and potency. Such structural features are frequently searched in academic databases, reflecting the growing interest in heterocyclic sulfonamides for therapeutic development.

From a synthetic chemistry perspective, the preparation of 2-fluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation and amination reactions. These processes are often optimized for yield and purity, as highlighted in recent patents and journal articles. The compound's CAS number 1005300-74-2 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance.

Beyond its pharmaceutical potential, this compound is also relevant in material science. Sulfonamide-based molecules are increasingly explored for their roles in polymer modification and catalysis. The fluorine substituents in CAS 1005300-74-2 could impart unique electronic properties, making it a candidate for advanced material applications. This dual applicability in life sciences and industrial chemistry underscores its interdisciplinary importance.

In summary, 2-fluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide (CAS 1005300-74-2) represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity align with contemporary research priorities, including drug design, fluorine chemistry, and molecular engineering. As scientific inquiries into sulfonamide therapeutics and fluorinated compounds continue to expand, this molecule is poised to remain a focal point in both academic and industrial settings.